Cas no 55792-34-2 (Benzene, 1-butoxy-3-isocyanato-)

Benzene, 1-butoxy-3-isocyanato- structure
55792-34-2 structure
Product Name:Benzene, 1-butoxy-3-isocyanato-
CAS No:55792-34-2
MF:C11H13NO2
MW:191.226423025131
CID:350890
PubChem ID:13665273
Update Time:2025-04-19

Benzene, 1-butoxy-3-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-butoxy-3-isocyanato-
    • 1-butoxy-3-isocyanatobenzene
    • SCHEMBL8587898
    • 55792-34-2
    • DTXSID20546157
    • Inchi: 1S/C11H13NO2/c1-2-3-7-14-11-6-4-5-10(8-11)12-9-13/h4-6,8H,2-3,7H2,1H3
    • InChI Key: FSWSNQULARFEDQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)N=C=O)CCCC

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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